3-phenyl-N-((2-(piperidin-1-yl)pyrimidin-4-yl)methyl)propanamide

• IUPAC Name: 3-phenyl-N-[(2-piperidin-1-ylpyrimidin-4-yl)methyl]propanamide
• InChI: InChI=1S/C19H24N4O/c24-18(10-9-16-7-3-1-4-8-16)21-15-17-11-12-20-19(22-17)23-13-5-2-6-14-23/h1,3-4,7-8,11-12H,2,5-6,9-10,13-15H2,(H,21,24)
• InChI Key: VSQWEQIZBBCLGU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC=CC(=N2)CNC(=O)CCC3=CC=CC=C3
• Molecular Formula: C19H24N4O
• Molecular Weight: 324.4 g/mol

Description

3-phenyl-N-((2-(piperidin-1-yl)pyrimidin-4-yl)methyl)propanamide, also known as PPMP, is a synthetic compound that has attracted attention in the scientific community due to its potential applications in various fields of research.

Scientific Research Applications

Synthesis and Therapeutic Potential

Compounds with similar structures have been synthesized and evaluated for their potential therapeutic uses, including anti-angiogenic, DNA cleavage activities, and anticancer properties. For instance, derivatives of N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide have shown significant anti-angiogenic and DNA cleavage activities, suggesting a potential for anticancer applications (Vinaya et al., 2017). These findings highlight the importance of structural modifications in enhancing biological activities and open avenues for further research on similar compounds, including 3-phenyl-N-((2-(piperidin-1-yl)pyrimidin-4-yl)methyl)propanamide, for potential therapeutic uses.

Antitumor Activity

Novel pyrimidinyl pyrazole derivatives, including structures related to this compound, have been synthesized and evaluated for their cytotoxic activity against several tumor cell lines and in vivo antitumor activity. These studies have identified compounds with significant potency, underscoring the potential of such molecules in cancer therapy (H. Naito et al., 2005).

Metabolism and Pharmacokinetics

Understanding the metabolism and pharmacokinetics of compounds like this compound is crucial for their development into therapeutic agents. Studies on related compounds, such as flumatinib, have detailed the main metabolic pathways in humans, identifying primary metabolites and providing insights into the drug's biotransformation (Aishen Gong et al., 2010).

Chemical Synthesis and Molecular Structure

The synthesis and structural analysis of compounds with similar pyrimidine and piperidine components offer insights into the chemical properties and potential reactivity of this compound. For example, one-step syntheses leading to various pyrimidine derivatives provide foundational knowledge for constructing complex molecules and understanding their molecular interactions (A. A. Harutyunyan et al., 2015).